Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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INT | 146-68-9 | C19H13ClIN5O2 |
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Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
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Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
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Bromocresol purple | 115-40-2 | C21H16Br2O5S |
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Alizarin Red S sodium | 130-22-3 | C14H7NaO7S |
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β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
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a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
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Oil red O | 1320-06-5 | C26H24N4O |
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Acid Blue 119 | 1324-80-7 | C37H30N3NaO4S |
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Pyrocatechol violet | 115-41-3 | C19H14O7S |
Related Literature
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1. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
Recommended suppliers
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Jinta Yudi Pharmaceutical Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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